Cas no 13519-42-1 (2-propyloxan-4-one)

2-propyloxan-4-one structure
2-propyloxan-4-one structure
Product Name:2-propyloxan-4-one
CAS No:13519-42-1
MF:C8H14O2
MW:142.195562839508
CID:4591986
PubChem ID:12575876
Update Time:2025-10-28

2-propyloxan-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-propyldihydro-2H-pyran-4(3H)-one
    • 2-propyloxan-4-one
    • Inchi: 1S/C8H14O2/c1-2-3-8-6-7(9)4-5-10-8/h8H,2-6H2,1H3
    • InChI Key: HFDVOWYGLVKDBQ-UHFFFAOYSA-N
    • SMILES: C1(CCC)OCCC(=O)C1

Computed Properties

  • Exact Mass: 142.099379685g/mol
  • Monoisotopic Mass: 142.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 2-propyloxan-4-one

Introduction to 2-Propyloxan-4-one (CAS No. 13519-42-1)

2-Propyloxan-4-one, also known by its CAS number 13519-42-1, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has found applications in various scientific and industrial processes. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, physical and chemical properties, biological activities, and potential applications of 2-propyloxan-4-one.

Chemical Structure and Synthesis

2-Propyloxan-4-one is a cyclic ether with a ketone functional group. Its molecular formula is C7H12O2, and it has a molecular weight of approximately 128.17 g/mol. The compound can be synthesized through several methods, including the cyclization of propargyl alcohol with an appropriate ketone or aldehyde. One common synthetic route involves the reaction of propargyl alcohol with acetone in the presence of a strong acid catalyst, such as sulfuric acid. This reaction leads to the formation of a cyclic ether with a ketone group, which is then purified through distillation or recrystallization.

Physical and Chemical Properties

2-Propyloxan-4-one is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits a boiling point of around 105°C at atmospheric pressure and a melting point of -60°C. Its density is approximately 0.95 g/cm³ at 20°C. The compound is stable under normal conditions but can undergo decomposition at high temperatures or in the presence of strong acids or bases.

Spectroscopic Properties

The spectroscopic properties of 2-propyloxan-4-one have been extensively studied to understand its molecular structure and behavior. In infrared (IR) spectroscopy, the compound shows characteristic absorption bands at around 1700 cm⁻¹ for the C=O stretching vibration and at 1050 cm⁻¹ for the C-O-C stretching vibration. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the hydrogen and carbon environments within the molecule. The 1H NMR spectrum typically shows signals for the protons in the cyclic ether and ketone groups, while the 13C NMR spectrum provides information about the carbon atoms.

Biological Activities

2-Propyloxan-4-one has been investigated for its potential biological activities, particularly in the context of drug discovery and development. Recent studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic pathways. For example, it has been found to inhibit acetylcholinesterase (AChE), an enzyme that plays a crucial role in neurotransmission. This property makes it a potential candidate for further research in neurodegenerative diseases such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, 2-propyloxan-4-one has also been studied for its antioxidant activity. Antioxidants are compounds that can neutralize free radicals and prevent oxidative damage to cells. Research has shown that 2-propyloxan-4-one possesses significant antioxidant activity, which could be beneficial in various therapeutic applications.

Potential Applications

The unique chemical structure and properties of 2-propyloxan-4-one make it suitable for a wide range of applications in both research and industry. In pharmaceutical research, it is used as an intermediate in the synthesis of more complex molecules with therapeutic potential. For instance, it can be used to synthesize prodrugs that are activated in specific tissues or organs, enhancing their efficacy and reducing side effects.

In addition to its pharmaceutical applications, 2-propyloxan-4-one has potential uses in other industries such as cosmetics and materials science. In cosmetics, it can be used as a solvent or stabilizer in formulations due to its low toxicity and good solubility properties. In materials science, it can be incorporated into polymers to enhance their mechanical properties or to create novel functional materials.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 2-propyloxan-4-one is generally considered safe under normal conditions, proper handling procedures should be followed to ensure safety. It is recommended to store the compound in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling the compound to prevent skin contact or inhalation.

Conclusion

In conclusion, 2-propyloxan-4-one (CAS No. 13519-42-1) is a versatile organic compound with a wide range of applications in chemistry, biochemistry, pharmaceutical research, cosmetics, and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its biological activities and potential applications, it is likely that this compound will play an increasingly important role in various scientific fields.

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